ethyl 7-hydroxy-2-oxo-2H-chromene-3-carboxylate
ethyl 7-hydroxy-2-oxo-2H-chromene-3-carboxylate
PFKFB3 (6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase) inhibitor (IC50 = 0.18 µM). Competitively inhibits Fru-6-P (Ki = 94 nM). Inhibits cell growth (GI50 = 2.7 µM) in a XTT-based in vitro toxicology assay.
Cells that are rapidly proliferating or hypoxic emphasize glycolysis over oxidative phosphorylation to meet energy needs. During glycolysis, fructose 6-phosphate (F6P) is phosphorylated by 6-phosphofructo-2-kinases (PFKs) to generate fructose 2,6-bisphosphate. As PFK family members also mediate the reverse reaction as fructose 2,6-bisphosphatases, these enzymes are known as PFKFB family members. Notably, PFKFB3 is overexpressed in a wide variety of cancer cell lines. YZ9 is a potent inhibitor of PFKFB3, with an IC50 value of 183 nM in vitro. It avidly competes with F6P at PFKFB3 (Ki = 94 nM). YZ9 is also cell permeable, inhibiting the growth of HeLa cells with a GI50 value of 2.7 µM.
Cells that are rapidly proliferating or hypoxic emphasize glycolysis over oxidative phosphorylation to meet energy needs. During glycolysis, fructose 6-phosphate (F6P) is phosphorylated by 6-phosphofructo-2-kinases (PFKs) to generate fructose 2,6-bisphosphate. As PFK family members also mediate the reverse reaction as fructose 2,6-bisphosphatases, these enzymes are known as PFKFB family members. Notably, PFKFB3 is overexpressed in a wide variety of cancer cell lines. YZ9 is a potent inhibitor of PFKFB3, with an IC50 value of 183 nM in vitro. It avidly competes with F6P at PFKFB3 (Ki = 94 nM). YZ9 is also cell permeable, inhibiting the growth of HeLa cells with a GI50 value of 2.7 µM.
Brand Name:
Vulcanchem
CAS No.:
6093-71-6
VCID:
VC21236010
InChI:
InChI=1S/C12H10O5/c1-2-16-11(14)9-5-7-3-4-8(13)6-10(7)17-12(9)15/h3-6,13H,2H2,1H3
SMILES:
CCOC(=O)C1=CC2=C(C=C(C=C2)O)OC1=O
Molecular Formula:
C12H10O5
Molecular Weight:
234.20 g/mol
ethyl 7-hydroxy-2-oxo-2H-chromene-3-carboxylate
CAS No.: 6093-71-6
Cat. No.: VC21236010
Molecular Formula: C12H10O5
Molecular Weight: 234.20 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | PFKFB3 (6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase) inhibitor (IC50 = 0.18 µM). Competitively inhibits Fru-6-P (Ki = 94 nM). Inhibits cell growth (GI50 = 2.7 µM) in a XTT-based in vitro toxicology assay. Cells that are rapidly proliferating or hypoxic emphasize glycolysis over oxidative phosphorylation to meet energy needs. During glycolysis, fructose 6-phosphate (F6P) is phosphorylated by 6-phosphofructo-2-kinases (PFKs) to generate fructose 2,6-bisphosphate. As PFK family members also mediate the reverse reaction as fructose 2,6-bisphosphatases, these enzymes are known as PFKFB family members. Notably, PFKFB3 is overexpressed in a wide variety of cancer cell lines. YZ9 is a potent inhibitor of PFKFB3, with an IC50 value of 183 nM in vitro. It avidly competes with F6P at PFKFB3 (Ki = 94 nM). YZ9 is also cell permeable, inhibiting the growth of HeLa cells with a GI50 value of 2.7 µM. |
|---|---|
| CAS No. | 6093-71-6 |
| Molecular Formula | C12H10O5 |
| Molecular Weight | 234.20 g/mol |
| IUPAC Name | ethyl 7-hydroxy-2-oxochromene-3-carboxylate |
| Standard InChI | InChI=1S/C12H10O5/c1-2-16-11(14)9-5-7-3-4-8(13)6-10(7)17-12(9)15/h3-6,13H,2H2,1H3 |
| Standard InChI Key | IETDBZQIWIJQJG-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC2=C(C=C(C=C2)O)OC1=O |
| Canonical SMILES | CCOC(=O)C1=CC2=C(C=C(C=C2)O)OC1=O |
| Appearance | Assay:≥98%A crystalline solid |
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